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- InChI:
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InChI=1S/C27H30O14/c1-10-20(32)22(34)24(36)26(37-10)41-25-23(35)21(33)19(9-28)40-27(25)38-12-3-4-13-15(30)8-17(39-18(13)7-12)11-2-5-14(29)16(31)6-11/h2-8,10,19-29,31-36H,9H2,1H3/t10-,19+,20-,21+,22+,23-,24+,25+,26-,27+/m0/s1
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Lonicerin is a flavonoid that has been found in L. japonica and has diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties. Lonicerin inhibits xanthine oxidase (IC50 = 37.4 µg/ml) and scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ), hydroxyl, and superoxide radicals (IC50s = 9.2, 236.8, and 143.9 µg/ml, respectively). It reduces paw edema in a mouse model of C. albicans cell wall- and complete Freund’s adjuvant-induced arthritis when administered at doses of 1 and 2 mg/kg three times every other day. It also decreases nitric oxide (NO) production and T cell proliferation in vitro when used at concentrations of 20 and 40 µg/ml, respectively. Lonicerin is neuroprotective against glutamate-induced neurotoxicity in rat primary cortical neurons.
Luteolin 7-O-neohesperidoside is a disaccharide derivative that is luteoli...